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Compound of Interest

Compound Name: Xylose-2-13C
Cat. No.: B12397748
Get Quote
\ J

Part 1: Executive Safety Assessment (Urgent)

CRITICAL DISTINCTION: STABLE VS. RADIOACTIVE Before initiating any disposal protocol,
you must verify the isotopic nature of your material. Xylose-2-13C is a stable isotope-labeled
carbohydrate.

» Radioactive: No. It does not emit ionizing radiation.
e Hazard Class: Non-Hazardous (General Chemical).[1]

+ Radioactive Waste Stream:DO NOT place this material in radioactive waste containers
unless it has been cross-contaminated with radioisotopes (e.g.,

or

). Misclassifying stable isotopes as radioactive waste incurs unnecessary disposal costs
(approx. 10-20x higher than chemical waste).

Part 2: Hazard Identification & Safety Profile
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To validate the disposal logic, we must first establish the chemical safety profile based on the
Safety Data Sheet (SDS) and GHS classifications.

Table 1: Chemical Safety Data Summary

Parameter

Specification

Causality / Implication for
Disposal

Chemical Name

D-Xylose-2-13C

Target analyte.

CAS Number

7942-47-4 (Labeled) / 58-86-6
(Unlabeled)

Use for inventory reconciliation

and waste manifesting.

Physical State

Solid (White Powder)

Dust generation is the primary
physical hazard during

transfer.

N/A (Generally Recognized as

Low toxicity allows for non-

Toxicity (LD50) Safe) hazardous waste classification
afe
in pure form.
Avoid incineration of large bulk
Flammability Combustible Dust (Potential) powder quantities in non-
specialized ovens.
Not a federally regulated
) ] ] hazardous waste under RCRA,
RCRA Status Not Listed (Neither P nor U list) ) )
but subject to local "drain
rules."
) ) ) Large quantities dumped in
] High BOD (Biological Oxygen ) ]
Ecological drains can strain water
Demand) o _
treatment; dilution is required.
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Expert Insight: While Xylose itself is benign, the matrix defines the disposal path. A 1 mg
sample of Xylose-2-13C dissolved in 10 mL of Acetonitrile is Hazardous Chemical Waste

(Ignitable, F-listed solvent), not because of the sugar, but because of the solvent.

Part 3: Disposal Decision Matrix (Logic Flow)

Effective disposal requires a logic-based approach rather than a single rule. Use the following
decision tree to determine the correct waste stream for your specific experimental context.
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Start: Identify Waste Matrix

RADIOACTIVE WASTE
(Follow RSO Protocols)

BIOHAZARD WASTE
(Autoclave/Incinerate)

HAZARDOUS CHEMICAL WASTE
(Segregate by Solvent Class)

Check Local Chemical
Hygiene Plan (CHP)

Liquids (Non-Toxic) \Solids

SANITARY SEWER NON-HAZARDOUS WASTE
(If permitted & Diluted) (Solid Trash or Chem Bin)

Click to download full resolution via product page
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Figure 1: Logic flow for determining the correct disposal stream for Xylose-2-13C based on
experimental matrix.

Part 4: Detailed Operational Protocols
Scenario A: Disposal of Pure Solid (Expired or Spilled)

Context: You have an old vial of Xylose-2-13C powder, or a minor spill on the benchtop.

¢ Inventory De-accession: Scan the barcode or manually remove the container from your
chemical inventory system (e.g., ChemTracker, Quartzy). This prevents "ghost inventory"

during audits.
o Spill Cleanup:
o Sweep up dry powder using a brush and dustpan.
o If residue remains, wipe with a damp paper towel.
e Disposal:

o Preferred: Place the solid powder and contaminated paper towels into the Non-Hazardous
Chemical Waste pail. This avoids alarming janitorial staff who might see a chemical name

in the regular trash.

o Alternative: If your facility allows, deface the label (black out the chemical name) and place

in regular laboratory trash [1].

Scenario B: Aqueous Solutions (Buffers & Media)

Context: Xylose dissolved in water, PBS, or cell culture media (without biological agents).
e Volume Assessment:
o <1 Liter: Most facilities allow drain disposal for non-hazardous sugars.

o >1 Liter: High concentrations of sugar create a high Biological Oxygen Demand (BOD),
which can violate wastewater permits. Collect in a carboy.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b12397748/docs?utm_src=pdf-body#xylose-2-13c-proper-disposal-and-lifecycle-management-guide
https://www.benchchem.com/product/b12397748/docs?utm_src=pdf-body#xylose-2-13c-proper-disposal-and-lifecycle-management-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Drain Disposal Protocol (If Permitted by CHP):
o Turn on the cold water tap to a steady stream.
o Pour the solution slowly into the sink.

o Flush with water for 2 minutes to ensure the sugar does not crystallize in the P-trap, which
can attract pests (ants/flies) [2].

Scenario C: Mixed Solvent Waste (LC-MS/HPLC)

Context: Xylose-2-13C extracted in Acetonitrile/Water or Methanol.
STOP: The hazard is now the solvent, not the isotope.
e Segregation: Do not pour down the drain.

e Collection: Pour into the "Flammable/Organic Solvent" waste carboy (usually Red or Yellow
tag).

e Labeling: List "Xylose" as a trace constituent (<1%) on the waste tag. List the solvents (e.qg.,
"Acetonitrile 50%, Water 50%") as the primary hazards [3].

Part 5: Regulatory Compliance & Documentation
EPA & RCRA (United States)

Under the Resource Conservation and Recovery Act (RCRA), Xylose is not a listed hazardous
waste (40 CFR Part 261).

e P-List/U-List: Not listed.

o Characteristic Waste: It does not exhibit Ignitability (D001), Corrosivity (D002), Reactivity
(D003), or Toxicity (D004) in its pure form.

However, the "Mixture Rule" applies: If Xylose is mixed with a listed solvent (e.g., Spent
Methylene Chloride - FO02), the entire mixture is hazardous waste [4].

OSHA Laboratory Standard
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Your lab must possess a Chemical Hygiene Plan (CHP) as mandated by 29 CFR 1910.1450.[2]
[31[4]

e Requirement: Ensure your Standard Operating Procedure (SOP) for "Metabolomics" or
"Carbohydrate Handling" explicitly states that stable isotopes are treated chemically, not
radiologically. This documentation protects you during EHS audits [5].

"De Minimis" Quantities

For stable isotope tracing, quantities are often milligram-scale. Regulatory bodies generally
view these as de minimis regarding environmental impact, provided they are not acutely toxic.
The primary goal is preventing the "perception” of hazard (e.g., white powder in a trash can)
rather than actual environmental harm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. d-Xylose SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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